Cas no 166438-77-3 (1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone)

• Product Name: 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone
• CAS No: 166438-77-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD00053577
• CID: 843021
• Update Time: 2026-04-29

1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone
• AC1NDYUJ
• AC1Q1JPA
• AC1Q1JPB
• ANW-44199
• CTK8B4182
• MolPort-001-832-988
• 1-[4-[4-(2-Hydroxyethyl)-1-piperazinyl]phenyl]ethanone
• 1-[4-[4-(2-Hydroxyethyl)piperazin-1-yl]phenyl]-ethanone
• Ethanone, 1-[4-[4-(2-hydroxyethyl)-1-piperazinyl]phenyl]-

• MDL： MFCD00053577
• Inchi： InChI=1S/C14H20N2O2/c1-12(18)13-2-4-14(5-3-13)16-8-6-15(7-9-16)10-11-17/h2-5,17H,6-11H2,1H3
• InChI Key： UZXCEAOMMJWGQZ-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CCO

Computed Properties

• Exact Mass: 248.1526
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.131±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (190 g/l) (25 º C),
• PSA: 43.78

Additional information on 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone

Comprehensive Overview of 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone (CAS No. 166438-77-3)

1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone (CAS No. 166438-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a piperazine ring substituted with a hydroxyethyl group and linked to a phenyl ring bearing an acetyl functional group. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic pathways.

The growing interest in 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone is partly due to its potential applications in drug discovery. Researchers are exploring its role as a precursor for kinase inhibitors and GPCR modulators, which are pivotal in treating conditions like inflammation and neurodegenerative diseases. The compound's hydrophilic-lipophilic balance, conferred by the hydroxyethyl group, enhances its solubility and bioavailability, making it a promising candidate for further development.

In recent years, the demand for high-purity intermediates like CAS No. 166438-77-3 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this compound, emphasizing the need for stringent quality control and analytical validation. Techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

Another hot topic linked to 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone is its potential in green chemistry applications. With increasing focus on sustainable synthesis, researchers are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with broader industry trends toward environmentally benign processes and circular economy principles.

From a commercial perspective, CAS No. 166438-77-3 is often listed in catalogs of fine chemical vendors, with pricing and availability being key concerns for buyers. The compound's patent landscape and regulatory status are also frequently queried, particularly by stakeholders in the generic drug and contract manufacturing sectors. Ensuring compliance with REACH and other global regulations is critical for its marketability.

In summary, 1-(4-(4-(2-Hydroxyethyl)piperazin-1-yl)phenyl)ethanone represents a versatile and scientifically relevant compound with broad applicability in modern chemistry and pharmacology. Its structural features, combined with emerging synthetic methodologies, position it as a focal point for innovation in drug development and sustainable industrial practices.